4'-Methoxymagndialdehyde
Overview
Description
4'-Methoxymagndialdehyde is a natural product found in Magnolia officinalis with data available.
Scientific Research Applications
Cytotoxic Activity in Cancer Treatment
4'-Methoxymagndialdehyde has been identified as a compound with potent cytotoxic activity against various cancer cell lines. A study found that this compound, isolated from the stem bark of Magnolia officinalis, exhibited significant cytotoxic effects on K562, HeLa, and A549 cancer cell lines, suggesting its potential application in cancer treatment (Youn et al., 2007).
Photocatalytic Oxidation
Research has demonstrated the capability of 4'-Methoxymagndialdehyde derivatives in photocatalytic oxidation processes. For instance, the oxidation of 4-methoxybenzyl alcohol to 4-methoxybenzaldehyde under visible light irradiation was achieved with high selectivity, highlighting the potential of these compounds in environmentally friendly photocatalytic applications (Higashimoto et al., 2009).
Potential as an Antitumor Agent
Further research into neolignans derived from Magnolia officinalis, including 4′-methoxymagndialdehyde, has shown promising antitumor activity. These compounds were found to induce apoptosis in human cervical epitheloid carcinoma HeLa cells, and one of the neolignans significantly inhibited tumor growth in vivo in mice models. This suggests the potential of 4'-Methoxymagndialdehyde as an antitumor agent (Youn et al., 2013).
Chemical Synthesis and Catalysis
In the field of chemical synthesis and catalysis, derivatives of 4'-Methoxymagndialdehyde have been studied for their potential applications. For example, research into the catalytic mechanism of oxidative demethylation by enzymes has highlighted the role of 4-(methoxymethyl)phenol, a related compound, in understanding key catalytic reaction intermediates. This study provides insights into the catalytic processes involving similar compounds (Fraaije & van Berkel, 1997).
properties
Product Name |
4'-Methoxymagndialdehyde |
|---|---|
Molecular Formula |
C19H16O4 |
Molecular Weight |
308.3 g/mol |
IUPAC Name |
(E)-3-[4-hydroxy-3-[4-methoxy-3-[(E)-3-oxoprop-1-enyl]phenyl]phenyl]prop-2-enal |
InChI |
InChI=1S/C19H16O4/c1-23-19-9-7-15(13-16(19)5-3-11-21)17-12-14(4-2-10-20)6-8-18(17)22/h2-13,22H,1H3/b4-2+,5-3+ |
InChI Key |
NGLPNRNIJGIQJU-ZUVMSYQZSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)C2=C(C=CC(=C2)/C=C/C=O)O)/C=C/C=O |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=C(C=CC(=C2)C=CC=O)O)C=CC=O |
synonyms |
4'-methoxymagndialdehyde |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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